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Compound of Interest

Compound Name: Nitric oxide production-IN-1

Cat. No.: B12384629 Get Quote

Essential Safety and Operational Guide for
Handling Nitric Oxide
This guide provides crucial safety and logistical information for researchers and laboratory

personnel working with nitric oxide (NO). Given that "Nitric oxide production-IN-1" does not

correspond to a specific, publicly documented chemical, this document focuses on the safe

handling of nitric oxide gas, which is the substance of interest in nitric oxide production studies.

Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Nitric oxide is a colorless, toxic, and highly reactive gas that can cause severe health effects

upon exposure. It is also a strong oxidizer that can intensify fires.[1][2][3][4]

1.1. Health Hazards Summary
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Hazard Description

Acute Inhalation Toxicity

Fatal if inhaled.[1][2][3][4] Symptoms, which

may be delayed, include irritation of the mucous

membranes, cough, shortness of breath,

headache, and dizziness.[2][5] High

concentrations can lead to pulmonary edema

(fluid in the lungs), which can be a medical

emergency.[5][6]

Skin and Eye Contact

Causes severe skin burns and eye damage.[1]

[2][3][7] Direct contact with liquefied nitric oxide

can cause frostbite.

Other Hazards

May cause damage to organs.[1][4] Absorption

can lead to the formation of methemoglobin,

causing cyanosis (a bluish discoloration of the

skin).[2]

1.2. Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

Eye Protection

Wear safety glasses with side shields. In

situations with a higher risk of exposure, such

as when transfilling or breaking connections,

wear chemical safety goggles and a face shield.

[1][8] Do not wear contact lenses when working

with this substance.[8]

Hand Protection

Wear chemically resistant gloves. For handling

gas cylinders, working gloves are sufficient. For

making or breaking process connections,

chemically resistant protective gloves should be

worn.[1] Safety equipment suppliers recommend

Teflon® for gloves.[8]

Body Protection

Wear a lab coat, long pants, and closed-toe

shoes.[5] For tasks with a higher risk of

exposure, wear suitable protective clothing such

as coveralls or flame-resistant clothing.[1]

Respiratory Protection

Work in a well-ventilated area, preferably within

a chemical fume hood.[5] If there is a potential

for exposure above occupational limits, a

NIOSH-approved full-facepiece respirator with a

cartridge specifically approved for Nitric Oxide

must be used.[8] For non-routine tasks or

emergencies, a self-contained breathing

apparatus (SCBA) is required.[8]

Handling and Storage
Proper handling and storage are critical to prevent accidents and exposure.

2.1. Safe Handling Procedures

Training: Before working with nitric oxide, personnel must be trained on its proper handling

and storage.[6]
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Ventilation: Always use nitric oxide in a well-ventilated area or a certified chemical fume

hood.[1][5]

Equipment: Use only equipment, such as regulators and piping, rated for cylinder pressure

and constructed of compatible materials.[5][9] Keep all fittings and valves free from oil and

grease, as nitric oxide is a strong oxidizer.[2][3][4]

Cylinder Handling: Cylinders should be secured in an upright position.[5] Use a suitable hand

truck for moving cylinders; do not drag, roll, or drop them.[5] Never attempt to lift a cylinder

by its cap.[5]

Leak Detection: Regularly check for leaks using a suitable method, such as soapy water

(Snoop), which will bubble at the site of a gas leak.[5]

2.2. Storage Requirements

Location: Store cylinders in a cool, dry, well-ventilated, and secure area, away from direct

sunlight and sources of heat or ignition.[5][10]

Separation: Store nitric oxide cylinders separately from flammable materials, reducing

agents, and other combustible materials.[1][10]

Conditions: Ensure the storage area is free from conditions that could encourage corrosion.

[1] Cylinder temperatures should not exceed 52 °C (125 °F).[5][10]

Emergency Procedures and Disposal
3.1. Spill and Leak Response

Evacuation: In the event of a leak, immediately evacuate the area.[5]

Ventilation: Increase ventilation to the area.

Source Control: If it is safe to do so, stop the leak. This may involve closing the cylinder

valve.[1]

Reporting: Immediately notify the laboratory supervisor and the institution's environmental

health and safety (EH&S) department.[5]
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3.2. First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek

immediate medical attention.[6]

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes while

removing contaminated clothing.[11] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[11] Seek

immediate medical attention.

Ingestion
Ingestion is not a likely route of exposure for a

gas.[4]

3.3. Disposal Plan

Empty Cylinders: When a cylinder is empty, close the valve, replace the valve cap, and label

the cylinder as "EMPTY." Return empty cylinders to the gas supplier.[5]

Waste Gas: Unused or waste gas should be vented safely in a chemical fume hood.

Contaminated Materials: Dispose of any contaminated materials, such as cleaning supplies,

as hazardous waste in accordance with local, state, and federal regulations.[1][6]

Experimental Protocol: General Workflow for Using
Nitric Oxide Gas
This protocol outlines a general procedure for the safe use of nitric oxide gas from a

compressed gas cylinder in a laboratory setting.
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Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the work area (e.g., chemical fume hood) is clean and uncluttered.

Secure the nitric oxide gas cylinder in an upright position in a designated gas cabinet or

rack.

Inspect the cylinder valve and regulator for any signs of damage or contamination.

System Setup:

Attach a regulator approved for use with nitric oxide to the cylinder valve.

Connect the regulator to the experimental apparatus using appropriate tubing and fittings.

Leak-check all connections using an inert gas (e.g., nitrogen) and a leak detection

solution.

Running the Experiment:

Slowly open the main cylinder valve.

Adjust the regulator to the desired delivery pressure.

Carefully open the flow controller to introduce nitric oxide into the experimental system.

Continuously monitor the system for any signs of leaks or pressure fluctuations.

Shutdown:

Close the main cylinder valve.

Allow the gas remaining in the regulator and delivery lines to be consumed by the

experiment or safely vented in the fume hood.

Once the lines are depressurized, close the regulator and any flow controllers.
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Disconnect the experimental apparatus.

Visualizations
5.1. Experimental Workflow for Handling Nitric Oxide Gas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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